Cas no 8067-32-1 (Octadecanoic acid, ester with 1,2,3-propanetriol hexadecanoate)

• Product name: Octadecanoic acid, ester with 1,2,3-propanetriol hexadecanoate
• CAS No: 8067-32-1
• MF: C₁₈H₃₆O₂^.C₁₆H₃₂O₂^.C₃H₈O₃
• MW: 632.99514
• CID: 1801506
• PubChem ID: 114690

Octadecanoic acid, ester with 1,2,3-propanetriol hexadecanoate Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, ester with 1,2,3-propanetriol hexadecanoate
• Precirol,1,2,3-Propanetriol hexadecanoate octadecanoate
• glycerol,palmitic acid,stearic acid
• FETSQPAGYOVAQU-UHFFFAOYSA-N
• Glyceryl palmitostearate
• precirol ATO 5
• 8067-32-1
• SCHEMBL542237
• EINECS 232-514-8
• UNII-GSY51O183C
• Precirol
• GSY51O183C

• Inchi： InChI=1S/C18H36O2.C16H32O2.C3H8O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;4-1-3(6)2-5/h2-17H2,1H3,(H,19,20);2-15H2,1H3,(H,17,18);3-6H,1-2H2
• InChI Key： FETSQPAGYOVAQU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)O.CCCCCCCCCCCCCCCC(=O)O.C(C(CO)O)O

Computed Properties

• Exact Mass: 632.55910476g/mol
• Monoisotopic Mass: 632.55910476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 32
• Complexity: 405
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų